Cas no 164112-72-5 (α,α,α-Trifluorotoluene-d5)

• Product Name: α,α,α-Trifluorotoluene-d5
• CAS No: 164112-72-5
• MF: C₇H₅F₃
• MW: 151.140620946884
• MDL: MFCD03428186
• CID: 137974
• PubChem ID: 12254114
• Update Time: 2025-04-19

α,α,α-Trifluorotoluene-d5 Chemical and Physical Properties

Names and Identifiers

• Benzene-d5,(trifluoromethyl)- (9CI)
• a,a,a-Trifluorotoluene-d5
• ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE-D5
• trifluoromethylbenzene-d5
• 1,2,3,4,5-Pentadeuterio-6-(trifluoromethyl)benzene
• D98624
• 1-(trifluoromethyl)(?H?)benzene
• AKOS015910534
• 164112-72-5
• SCHEMBL14016066
• α,α,α-Trifluorotoluene-d5

• MDL： MFCD03428186
• Inchi： 1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
• InChI Key： GETTZEONDQJALK-RALIUCGRSA-N
• SMILES： FC(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])(F)F

Computed Properties

• Exact Mass: 151.06571838g/mol
• Monoisotopic Mass: 151.06571838g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes